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Compound of Interest

Compound Name: WD-890

Cat. No.: B12386489 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of novel chemical waste is paramount to ensuring a safe and compliant laboratory

environment. As a novel allosteric TYK2 inhibitor, specific disposal information for WD-890 is

not readily available in public safety data sheets (SDS). Therefore, it is crucial to treat WD-890
and all materials it comes into contact with as potentially hazardous waste. The following

procedures are based on established best practices for the handling and disposal of potent,

novel chemical compounds in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, a thorough risk assessment should be conducted

based on the known or suspected properties of WD-890 and its precursors.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling WD-890
waste. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A flame-resistant lab coat

Closed-toe shoes
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Engineering Controls: Handle WD-890 and its waste in a well-ventilated area, preferably within

a certified chemical fume hood, to prevent inhalation of any dust or aerosols.[1]

Emergency Procedures: In case of accidental exposure, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[1] If inhaled,

move to fresh air and seek medical assistance.[1]

Quantitative Guidelines for Laboratory Hazardous Waste
The following table summarizes general quantitative limits for the accumulation of hazardous

waste in a laboratory setting. These are not specific to WD-890 but represent common

regulatory standards.

Parameter Guideline Citation(s)

Satellite Accumulation Area

(SAA) Limit

A maximum of 55 gallons of

hazardous waste may be

accumulated at or near the

point of generation.

[2][3]

Acutely Hazardous Waste

Limit (P-List)

For acutely toxic chemical

waste, a maximum of one

quart of liquid or one kilogram

of solid may be accumulated at

a time.

[2][3]

Container Headspace

Leave at least one inch of

headroom in liquid waste

containers to allow for thermal

expansion.

[4][5]

Aqueous Waste pH for Drain

Disposal

Generally, only non-hazardous

aqueous solutions with a pH

between 5.5 and 10.5 may be

considered for drain disposal,

pending local regulations. This

is not recommended for WD-

890.

[5]
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Experimental Protocol for the Disposal of WD-890
Waste
This step-by-step protocol outlines the procedure for the safe segregation, collection, and

disposal of waste generated from experiments involving WD-890.

Waste Identification and Segregation
Properly identifying and segregating chemical waste at the point of generation is the most

critical step to prevent dangerous reactions and ensure compliant disposal.[5][6] Do not mix

WD-890 waste with other waste streams.

Solid Waste:

Collect unused or expired WD-890 powder, contaminated weigh papers, gloves, pipette

tips, and other contaminated disposable labware in a designated, compatible, and clearly

labeled solid hazardous waste container.[5][7]

Liquid Waste:

Aqueous Solutions: Collect solutions of WD-890 in water or buffers in a dedicated, leak-

proof, and clearly labeled hazardous waste container.[6]

Organic Solvent Solutions: Collect solutions of WD-890 in organic solvents (e.g., DMSO,

ethanol) in a separate, dedicated, leak-proof hazardous waste container.[3][6] Never mix

organic solvent waste with aqueous waste or other incompatible chemicals like oxidizers.

[6]

Sharps Waste:

Dispose of needles, syringes, or any other sharp objects contaminated with WD-890 in a

designated, puncture-resistant sharps container that is clearly labeled for hazardous

chemical waste.[1][8]

Waste Accumulation and Storage
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Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)

within the laboratory.[2][5]

Container Requirements: Use containers that are in good condition, compatible with the

chemical waste, and have a secure, screw-top cap.[4] Keep containers closed at all times

except when adding waste.[2][3]

Labeling: As soon as waste is first added, label the container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste"[5][9]

The full chemical name(s) of all contents (e.g., "WD-890," "Methanol"). Do not use

abbreviations.[5][9]

The accumulation start date (the date the first drop of waste was added).[5]

The name of the principal investigator and laboratory location.[10]

Secondary Containment: Place all liquid waste containers within a secondary container, such

as a chemically resistant tray or tub, to contain any potential leaks or spills.[3][6]

Decontamination of Empty Containers
Empty containers that held pure WD-890 must be decontaminated before disposal.

Triple Rinsing: Rinse the container three times with a suitable solvent that can dissolve the

compound.[5]

Rinsate Collection: The first rinseate is considered hazardous waste and must be collected

and disposed of accordingly.[5] For potent compounds, it is best practice to collect all three

rinses as hazardous waste.

Drying and Disposal: Allow the rinsed container to air dry completely in a fume hood. Once

dry, deface or remove the original label and dispose of it as regular laboratory glassware or

plastic waste.[3][11]
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Final Disposal
Under no circumstances should WD-890 waste be disposed of down the drain or in the regular

trash.[1]

Contact Environmental Health and Safety (EHS): All hazardous waste must be disposed of

through your institution's EHS office or a licensed hazardous waste disposal contractor.[5]

[10]

Schedule a Pickup: When a waste container is full or approaching the storage time limit,

schedule a waste pickup with your EHS office.[5]

Visualizing the Disposal Workflow
The following diagrams illustrate the logical relationships and workflows for the proper disposal

of WD-890.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12386489?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Tyrosine_Kinase_Inhibitors.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Hazardous_Laboratory_Chemicals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Novel_or_Unidentified_Compounds_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Hazardous_Laboratory_Chemicals.pdf
https://www.benchchem.com/product/b12386489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(WD-890 Contaminated Material)

Is it a sharp?

Is it liquid?

No

Sharps Waste

Yes

Solid Waste

No

Aqueous or Organic?

Yes

Collect in Labeled,
Leak-Proof
Container

Aqueous Waste

Aqueous

Organic Waste

Organic
Collect in Labeled,
Puncture-Resistant
Sharps Container

Store in Secondary
Containment in SAA

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Waste segregation decision tree for materials contaminated with WD-890.
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Caption: Step-by-step workflow for the management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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